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Compound of Interest

Compound Name: Tos-PEG13-Boc

Cat. No.: B1494489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physicochemical properties of Tos-
PEG13-Boc, a heterobifunctional linker integral to the synthesis of Proteolysis Targeting

Chimeras (PROTACs). A thorough understanding of these properties is crucial for its effective

application in research and drug development.

Chemical Identity and Core Properties
Tos-PEG13-Boc is a polyethylene glycol (PEG)-based linker.[1][2][3][4] It features a tosyl (Tos)

group at one end and a tert-butyloxycarbonyl (Boc) protected functional group at the other,

connected by a 13-unit PEG chain. The tosyl group serves as an excellent leaving group for

nucleophilic substitution reactions, while the Boc group provides a stable, yet easily removable,

protecting group. The PEG linker enhances the solubility and pharmacokinetic properties of the

resulting PROTAC molecule.

A summary of its key chemical and physical properties is presented below.
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Property Value Reference

Synonyms Tos-PEG13-t-butyl ester [1]

IUPAC Name

tert-butyl 1-

(tosyloxy)-3,6,9,12,15,18,21,24

,27,30,33,36-

dodecaoxanonatriacontan-39-

oate

[1]

CAS Number 2820397-84-8 [1]

Molecular Formula C₃₈H₆₈O₁₇S [1][2]

Molecular Weight 829.01 g/mol [1]

Exact Mass 828.4200 u [1]

Purity >95% [1]

Appearance To be determined [1]

Solubility To be determined [1]

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.

[1]

Shipping Conditions Ambient temperature [1]

Shelf Life >2 years (if stored properly) [1]

Role in PROTAC Synthesis
PROTACs are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent degradation of the target protein. Tos-PEG13-Boc
serves as a linker to connect the target protein-binding ligand and the E3 ligase-binding ligand.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://immunomart.com/product/tos-peg13-boc/
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.medkoo.com/products/53882
https://www.benchchem.com/product/b1494489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1494489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC Molecule Cellular Machinery

Ternary Complex FormationTarget Binding
Ligand

Tos-PEG13-Boc
(Linker)

Target Proteinbinds

E3 Ligase
Ligand

E3 Ubiquitin
Ligase

binds

TP - PROTAC - E3 Ubiquitinationleads to Proteasomal
Degradation

results in

Click to download full resolution via product page

Diagram of the general mechanism of action for a PROTAC molecule.

Experimental Protocols
While specific experimental data for Tos-PEG13-Boc is not extensively published, the following

are generalized protocols for determining key physicochemical properties based on

methodologies for analogous PEG-containing linker molecules.[5][6]

3.1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative assessment of the purity of Tos-PEG13-Boc.
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Sample Preparation

HPLC Analysis

Data Analysis

Accurately weigh and dissolve
Tos-PEG13-Boc in a suitable diluent

(e.g., 50:50 Acetonitrile:Water)
to a known concentration (e.g., 1 mg/mL).

Inject the sample onto an appropriate
reverse-phase column (e.g., C18).

Elute with a gradient of mobile phases.
(e.g., A: 0.05% TFA in Water,
B: 0.05% TFA in Acetonitrile).

Monitor the elution profile using a suitable
detector (e.g., UV at 254 nm or CAD).

Integrate the peak areas of all
components in the chromatogram.

Calculate the purity by determining the
peak area percentage of the main

Tos-PEG13-Boc peak relative to the
total area of all peaks.

Click to download full resolution via product page

A general workflow for determining the purity of Tos-PEG13-Boc using HPLC.

3.2. Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines a standard procedure for determining the thermodynamic solubility of

Tos-PEG13-Boc in an aqueous medium.
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Preparation: Add an excess amount of solid Tos-PEG13-Boc to a known volume of the

aqueous solvent (e.g., water, PBS buffer) in a vial.

Equilibration: Seal the vial and agitate the mixture at a constant temperature (e.g., 25 °C) for

a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Sample Preparation: Centrifuge the suspension to pellet the undissolved solid. Carefully

collect the supernatant and filter it through a 0.22 µm filter to remove any remaining

particulates.

Quantification: Analyze the concentration of the dissolved compound in the filtrate using a

validated analytical method, such as HPLC with a calibration curve.

Stability and Storage
The stability of Tos-PEG13-Boc is influenced by its functional groups. The Boc group is

susceptible to cleavage under acidic conditions, while the tosyl group can be displaced by

nucleophiles. Therefore, it is crucial to handle and store the compound under neutral and

anhydrous conditions.

For long-term storage, it is recommended to keep the solid compound at -20°C in a dry and

dark environment.[1] For short-term use, storage at 0 - 4°C is acceptable.[1] The compound is

stable enough for shipping at ambient temperatures for a few weeks.[1]

Conclusion
Tos-PEG13-Boc is a key building block in the development of PROTACs. Its physicochemical

properties, particularly the enhanced solubility imparted by the PEG chain, are advantageous

for the synthesis and biological activity of the resulting molecules. A comprehensive

understanding and empirical determination of its properties, such as purity and solubility, are

essential for its successful application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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